Cas no 2137916-19-7 (6-(1,1-Difluoro-2-methylpropyl)-2,4,5-trimethylpyridine-3-carboxylic acid)

• Product Name: 6-(1,1-Difluoro-2-methylpropyl)-2,4,5-trimethylpyridine-3-carboxylic acid
• CAS No: 2137916-19-7
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 6360685
• PubChem ID: 165461601
• Update Time: 2025-10-28

6-(1,1-Difluoro-2-methylpropyl)-2,4,5-trimethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(1,1-difluoro-2-methylpropyl)-2,4,5-trimethylpyridine-3-carboxylic acid
• 2137916-19-7
• EN300-746464
• 6-(1,1-Difluoro-2-methylpropyl)-2,4,5-trimethylpyridine-3-carboxylic acid

• Inchi： 1S/C13H17F2NO2/c1-6(2)13(14,15)11-8(4)7(3)10(12(17)18)9(5)16-11/h6H,1-5H3,(H,17,18)
• InChI Key： LTUWKQGMTNMNOO-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C)C(C(=O)O)=C(C)N=1)(C(C)C)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-(1,1-Difluoro-2-methylpropyl)-2,4,5-trimethylpyridine-3-carboxylic acid

Comprehensive Overview of 6-(1,1-Difluoro-2-methylpropyl)-2,4,5-trimethylpyridine-3-carboxylic acid (CAS No. 2137916-19-7)

The compound 6-(1,1-Difluoro-2-methylpropyl)-2,4,5-trimethylpyridine-3-carboxylic acid (CAS No. 2137916-19-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry and crop protection. Its carboxylic acid moiety and difluoromethyl group make it a versatile intermediate for synthesizing bioactive molecules.

Recent studies highlight the growing interest in pyridine-based compounds, particularly those with fluorine substitutions, as they often exhibit enhanced metabolic stability and bioavailability. The 2,4,5-trimethylpyridine core in this compound is a key scaffold found in many pharmaceutical intermediates, while the 1,1-difluoro-2-methylpropyl side chain introduces steric and electronic effects that can modulate biological activity. Researchers are exploring its role in enzyme inhibition and receptor modulation, aligning with trends in precision medicine and targeted therapies.

From an industrial perspective, CAS No. 2137916-19-7 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its high purity and stability under standard conditions make it suitable for large-scale production. Environmental and regulatory considerations are also critical, as sustainable synthesis methods for such fluorinated compounds are increasingly prioritized to reduce carbon footprints.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential bioisosteric properties, which could replace non-fluorinated analogs in lead optimization. Questions frequently searched by users include: "How does fluorination improve drug efficacy?" or "What are the applications of trimethylpyridine derivatives?"—topics that underscore the intersection of chemical innovation and biomedical research.

Furthermore, the agrochemical sector values 6-(1,1-Difluoro-2-methylpropyl)-2,4,5-trimethylpyridine-3-carboxylic acid for its potential as a herbicide or fungicide precursor. Its lipophilicity, influenced by the difluoromethyl group, may enhance membrane permeability in plant pathogens. This aligns with global demands for eco-friendly pesticides and resistance management strategies, addressing challenges like food security and sustainable agriculture.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. Researchers emphasize the importance of structural elucidation to confirm the regiochemistry of substitutions, particularly the position of the carboxylic acid and methyl groups. Such details are crucial for patent applications and intellectual property protection in competitive markets.

In summary, 6-(1,1-Difluoro-2-methylpropyl)-2,4,5-trimethylpyridine-3-carboxylic acid represents a compelling case study in the convergence of fluorine chemistry, drug design, and material science. Its CAS No. 2137916-19-7 serves as a unique identifier for researchers navigating databases like SciFinder or Reaxys, while its structural features continue to inspire innovations across multiple scientific disciplines.